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Compound of Interest

Compound Name: 2-Allylcyclohexanone

Cat. No.: B1266257

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Allylcyclohexanone
(CAS No. 94-66-6), a versatile intermediate in chemical synthesis. Adherence to these
guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

2-Allylcyclohexanone is a combustible liquid that is colorless to pale yellow with a distinct,
sweet, and floral odor.[1] It is soluble in organic solvents but has limited solubility in water.[1][2]

Table 1: Physical and Chemical Properties of 2-Allylcyclohexanone
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Property Value Reference
Molecular Formula CoH140 [1103114]
Molecular Weight 138.21 g/mol [3114]
Appearance Colorless to pale yellow liquid [11[2]
Boiling Point 94 °C at 23 mmHg [31[5]

195-197 °C (approx.)

[2]

Density

0.927 g/mL at 25 °C

[3](5]

0.94 g/mL (approx.)

[2]

Refractive Index

n20/D 1.469

[3]

Flash Point 113 °C (235.4 °F) - closed cup [3]
Water Solubility Insoluble [2]
Storage Temperature 0-10°C [2]

Hazard Identification and Classification

2-Allylcyclohexanone is classified as a hazardous substance. It is harmful if swallowed,

inhaled, or in contact with skin.[2][3][4] It causes skin and serious eye irritation and may cause

respiratory irritation.[2][3][4]

Table 2: GHS Hazard Classification for 2-Allylcyclohexanone
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

Source:[2][3][4]

Signal Word: Warning[2][3]

Handling and Storage Precautions

3.1. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Use a dust mask type N95 (US) or a suitable respirator if ventilation
is inadequate.[3]

Body Protection: Wear a lab coat or other protective clothing.

3.2. Safe Handling Procedures

» Avoid breathing vapors or mist.[6]

e Avoid contact with skin and eyes.
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Use only in a well-ventilated area or under a chemical fume hood.[6]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[2]

Keep away from heat, sparks, open flames, and hot surfaces.[6]

Take precautionary measures against static discharge.[6]

3.3. Storage Conditions

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[6]

Store locked up.[6]

Storage class code: 10 - Combustible liquids.[3]

Emergency Procedures

4.1. First Aid Measures

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[2]

« If on Skin: Wash with plenty of water. Call a POISON CENTER or doctor/physician if you feel
unwell. Take off contaminated clothing and wash it before reuse.[2]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.[6]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[3]

4.2. Firefighting Measures

o Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[6]
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e Unsuitable Extinguishing Media: Do not use a heavy water stream.

e Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air.

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.
4.3. Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.
Avoid breathing vapors, mist, or gas. Remove all sources of ignition.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb with liquid-binding material (sand, diatomite, acid binders,
universal binders, sawdust). Dispose of contaminated material as waste according to item
13.

Experimental Protocol: Flash Point Determination
(Closed-Cup Method)

This protocol outlines the general steps for determining the flash point of 2-
Allylcyclohexanone using a closed-cup tester. This is a critical safety parameter for
combustible liquids.

Objective: To determine the lowest temperature at which the vapors of 2-Allylcyclohexanone
will ignite when an ignition source is introduced.

Materials:

2-Allylcyclohexanone sample

Pensky-Martens closed-cup flash point tester

Thermometer

Ignition source (e.g., gas flame or electric igniter)
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e Stirrer

Procedure:

e Apparatus Setup:

o Ensure the tester is clean and dry.

o Place the tester on a level, stable surface in a draft-free area.

o Insert the thermometer into the lid of the test cup.

e Sample Preparation:

o Pour the 2-Allylcyclohexanone sample into the test cup to the marked filling line.

o Place the lid on the cup, ensuring a tight seal.

e Heating and Stirring:

o Begin heating the sample at a slow, constant rate (typically 5-6°C/min).

o Start the stirrer and maintain a constant stirring speed.

e Application of Ignition Source:

o When the sample temperature is approximately 10-15°C below the expected flash point
(113°C), apply the ignition source.

o Open the shutter to introduce the ignition source into the vapor space of the cup for
approximately 1 second, then extinguish and close the shutter.

o Observe for a flash inside the cup.

o Determining the Flash Point:

o Repeat the application of the ignition source at 1°C intervals as the temperature rises.

o The flash point is the lowest temperature at which a distinct flash is observed.
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o Record the barometric pressure at the time of the test.

e Post-Test:
o Turn off the heater and allow the apparatus to cool completely.
o Clean the test cup and lid thoroughly with an appropriate solvent.
Safety Precautions during the experiment:
» Perform the test in a well-ventilated area or under a fume hood.
o Keep a fire extinguisher readily available.
o Wear appropriate PPE, including safety glasses and gloves.

Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-
Allylcyclohexanone, from initial assessment to emergency response.
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Caption: Logical workflow for the safe handling of 2-Allylcyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://cymitquimica.com/cas/94-66-6/
https://www.guidechem.com/encyclopedia/2-allylcyclohexanone-dic1289.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/405752
https://pubchem.ncbi.nlm.nih.gov/compound/78944
https://pubchem.ncbi.nlm.nih.gov/compound/78944
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1182983.htm
https://www.sigmaaldrich.com/US/en/sds/aldrich/w390909?userType=undefined
https://www.benchchem.com/product/b1266257#safety-and-handling-precautions-for-2-allylcyclohexanone
https://www.benchchem.com/product/b1266257#safety-and-handling-precautions-for-2-allylcyclohexanone
https://www.benchchem.com/product/b1266257#safety-and-handling-precautions-for-2-allylcyclohexanone
https://www.benchchem.com/product/b1266257#safety-and-handling-precautions-for-2-allylcyclohexanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266257?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

